Cas no 1296225-27-8 (4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline)

• Product Name: 4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline
• CAS No: 1296225-27-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD19691712
• CID: 4693142
• PubChem ID: 60136469
• Update Time: 2025-07-19

4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-methyl-1H-pyrazol-1-yl)ethoxy]aniline
• 4-(2-(3-Methyl-1H-pyrazol-1-yl)ethoxy)aniline
• 4-[2-(3-methylpyrazolyl)ethoxy]phenylamine
• STL415077
• SBB073770
• BC4589128
• ST45256161
• 4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline

• MDL： MFCD19691712
• Inchi： 1S/C12H15N3O/c1-10-6-7-15(14-10)8-9-16-12-4-2-11(13)3-5-12/h2-7H,8-9,13H2,1H3
• InChI Key： AHJJRWHVKNSDGJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCN1C=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Topological Polar Surface Area: 53.1

Additional information on 4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline

4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline (CAS No. 1296225-27-8): An Overview of Its Properties and Applications in Medicinal Chemistry

4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline (CAS No. 1296225-27-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 4-[2-(3-methyl-1H-pyrazol-1-yl)ethoxy]aniline, is characterized by its aromatic aniline moiety and a substituted pyrazole ring, which together confer it with a range of interesting properties.

The molecular structure of 4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline consists of an aniline core linked to a 3-methylpyrazole ring via an ethoxy bridge. The presence of the pyrazole ring, a five-membered heterocycle with two nitrogen atoms, imparts significant chemical stability and reactivity to the molecule. This structural feature has been exploited in various synthetic routes and has led to the development of numerous derivatives with enhanced biological activities.

In recent years, 4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a lead compound in the design of novel therapeutic agents. Research has shown that compounds containing the 3-methylpyrazole moiety exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antiviral properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that 4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 4-2-(3-methyl-1H-pyrazol-1-yl)ethoxyaniline has also shown promise in cancer research. A study published in Cancer Letters in 2020 demonstrated that this compound exhibited potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The versatility of 4-[2-(3-methyl-1H-pyrazol-1-yl)ethoxy]aniline extends to its use as a building block in organic synthesis. Its reactive functional groups, particularly the aniline and pyrazole moieties, make it an attractive starting material for the synthesis of more complex molecules. For instance, it can be readily functionalized through reactions such as N-substitution, C-halogenation, and coupling reactions with other organic molecules. These synthetic transformations have led to the development of a wide range of derivatives with diverse biological activities.

In addition to its direct applications in drug discovery, 4-[2-(3-methyl-1H-pyrazol-1-yl)ethoxy]aniline has also been used as a probe molecule in biochemical studies. Its unique structural features make it suitable for use in assays designed to investigate protein-ligand interactions and enzyme inhibition. For example, researchers have utilized this compound to study the binding affinity and selectivity of various enzymes involved in metabolic pathways.

The safety profile of 4-[2-(3-methyl-1H-pyrazol-1-yl)ethoxy]aniline is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 4-[2-(3-methyl-1H-pyrazol-1-yi)ethoxy]aniline (CAS No. 1296225-27-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for drug discovery and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.